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Compound of Interest

Compound Name:
Chloro(diisopropylamino)methoxy

phosphine

Cat. No.: B017263 Get Quote

Note: This guide details the physical and chemical properties of 2-Cyanoethyl N,N-

diisopropylchlorophosphoramidite. While the initial request specified the "methyl" analogue, the

vast majority of available scientific and commercial data pertains to the "2-cyanoethyl"

compound, a crucial reagent in nucleic acid chemistry. It is presumed that this widely-used

compound is the intended subject of the inquiry.

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental applications, and safety protocols for 2-Cyanoethyl N,N-

diisopropylchlorophosphoramidite. The information is tailored for researchers, scientists, and

professionals involved in drug development and oligonucleotide synthesis.

Core Physical and Chemical Properties
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite is a key reagent in phosphoramidite

chemistry, the gold standard for the chemical synthesis of DNA and RNA.[1][2] Its specific

chemical structure, featuring a reactive phosphoramidite moiety, a protective 2-cyanoethyl

group, and bulky diisopropylamino groups, imparts the necessary reactivity and stability for

efficient oligonucleotide synthesis.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2-

Cyanoethyl N,N-diisopropylchlorophosphoramidite.
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Property Value Reference

Molecular Formula C₉H₁₈ClN₂OP [3]

Molecular Weight 236.68 g/mol [3][4]

Appearance
Colorless to very slightly hazy

liquid
[4][5]

Density 1.061 g/mL at 25 °C [4][5][6]

Boiling Point 103-105 °C at 0.1 hPa [4]

Refractive Index (n20/D) 1.476 - 1.480 [4]

Flash Point 110 °C (230 °F) - closed cup [4]

Storage Temperature -20°C or 2-8°C [4][5]

Solubility
Miscible with chloroform and

dichloromethane.
[6]

Chemical Reactivity and Applications
The primary application of 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite is as a

phosphitylating agent in the synthesis of oligonucleotides.[4][7] It is used to introduce a

phosphoramidite group onto the 3'-hydroxyl of a protected nucleoside, creating the monomeric

building blocks for solid-phase DNA and RNA synthesis.[1][8]

The diisopropylamino group serves as a leaving group during the coupling reaction, while the

2-cyanoethyl group protects the phosphorus atom and is readily removed in a subsequent step.

[1] This reagent is also employed in the selective monophosphorylation of carbohydrates and

nucleosides.[4][7]

Experimental Protocols
General Handling and Storage
Due to its sensitivity to moisture and heat, 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

requires careful handling and storage.[9] It should be stored under an inert atmosphere (e.g.,

argon or nitrogen) at the recommended temperature (-20°C or 2-8°C) to prevent degradation.
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[4][5][10] All manipulations should be carried out using anhydrous solvents and techniques to

exclude moisture.[9]

Synthesis of Nucleoside Phosphoramidites
The following is a general protocol for the phosphitylation of a protected nucleoside using 2-

Cyanoethyl N,N-diisopropylchlorophosphoramidite.

Materials:

Protected Nucleoside

2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

Anhydrous Dichloromethane (DCM)

N,N-Diisopropylethylamine (DIPEA) or another non-nucleophilic base

Anhydrous Methanol (for quenching)

Argon or Nitrogen atmosphere

Procedure:

Dissolve the protected nucleoside in anhydrous dichloromethane under an inert atmosphere.

Add N,N-diisopropylethylamine to the solution.

Slowly add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite to the reaction mixture at

room temperature.

Stir the reaction for a specified time (typically 1-3 hours), monitoring the progress by an

appropriate method (e.g., TLC or LC-MS).

Once the reaction is complete, quench any remaining reagent by adding anhydrous

methanol.

The resulting nucleoside phosphoramidite can then be purified using standard

chromatographic techniques.
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Mandatory Visualizations
Logical Relationship of Phosphoramidite Chemistry in
Oligonucleotide Synthesis
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Caption: Logical flow of key stages in solid-phase oligonucleotide synthesis.

Experimental Workflow for Nucleoside Phosphoramidite
Synthesis
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Caption: Step-by-step workflow for the synthesis of a nucleoside phosphoramidite.
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Safety and Handling
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite is a hazardous substance that requires

strict safety precautions.[9]

Hazards: It is classified as a pyrophoric liquid that may catch fire spontaneously if exposed to

air.[4][10] It causes severe skin burns and eye damage.[9][10] The compound reacts violently

with water.[9]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye

protection (goggles or face shield), and respiratory protection.[4][9][11]

Handling: Handle under an inert gas and in a well-ventilated area, such as a chemical fume

hood.[9][10] Prevent contact with air and moisture.[9][10]

First Aid: In case of contact with skin or eyes, rinse immediately and thoroughly with water

for at least 15 minutes and seek immediate medical attention.[9][11] If inhaled, move the

person to fresh air and call a poison center or doctor.[11]

Spills: Absorb spills with an inert, dry material and place in a suitable container for disposal.

[9]

This guide provides a foundational understanding of 2-Cyanoethyl N,N-

diisopropylchlorophosphoramidite for its effective and safe use in research and development.

Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for complete and

detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. bocsci.com [bocsci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/302309
http://www.ichemical.com/products/89992-70-1.html
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
http://www.ichemical.com/products/89992-70-1.html
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/302309
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/chemical/methyl-nn-diisopropylchlorophosphoramidite/
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
http://www.ichemical.com/products/89992-70-1.html
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
http://www.ichemical.com/products/89992-70-1.html
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/chemical/methyl-nn-diisopropylchlorophosphoramidite/
https://georganics.sk/chemical/methyl-nn-diisopropylchlorophosphoramidite/
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b017263?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-phosphoramidites-in-modern-dna-synthesis-xc
https://www.bocsci.com/resources/comprehensive-guide-to-oligonucleotide-synthesis-using-the-phosphoramidite-method.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite | C9H18ClN2OP | CID 2734844 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-氰乙基N,N-二异丙基氯亚磷酰胺 Cl 13.5-15.5 % | Sigma-Aldrich [sigmaaldrich.com]

5. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite 89992-70-1 [sigmaaldrich.com]

6. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite | 89992-70-1 [chemicalbook.com]

7. cenmed.com [cenmed.com]

8. Synthesis and Incorporation of the Phosphoramidite Derivative of 2′-O-Photocaged 3′-S-
Thioguanosine into Oligoribonucleotides: Substrate for Probing the Mechanism of RNA
Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite, CAS No. 89992-70-1 - iChemical
[ichemical.com]

11. Methyl N,N-diisopropylchlorophosphoramidite - High purity | EN [georganics.sk]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyanoethyl N,N-
diisopropylchlorophosphoramidite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017263#physical-and-chemical-properties-of-methyl-
n-n-diisopropylchlorophosphoramidite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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